Cas no 51911-74-1 ((3,5-Dinitrophenyl)(phenyl)methanone)

• Product Name: (3,5-Dinitrophenyl)(phenyl)methanone
• CAS No: 51911-74-1
• MF: C₁₃H₈N₂O₅
• MW: 272.21302318573
• CID: 383437
• PubChem ID: 257900
• Update Time: 2025-04-19

(3,5-Dinitrophenyl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,5-Dinitrophenyl)(phenyl)methanone
• (3,5-dinitrophenyl)-phenylmethanone
• AC1L5XS1
• AC1Q5AHR
• AR-1A3872
• CTK4J5103
• KST-1A5925
• NCIOpen2_004957
• NSC86516
• AKOS022188961
• 51911-74-1
• NSC-86516
• SCHEMBL214448
• Methanone, (3,5-dinitrophenyl)phenyl-
• FHIDEWWHKSJPTK-UHFFFAOYSA-N
• DTXSID30292936
• NSC 86516

• Inchi： 1S/C13H8N2O5/c16-13(9-4-2-1-3-5-9)10-6-11(14(17)18)8-12(7-10)15(19)20/h1-8H
• InChI Key： FHIDEWWHKSJPTK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.04334
• Monoisotopic Mass: 272.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 131 ºC
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 103.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones